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Compound of Interest

Compound Name: Bis(2-ethylhexyl)adipate-13C6

Cat. No.: B1159371 Get Quote

Introduction & Principle
Bis(2-ethylhexyl)adipate (DEHA) is a widely used lipophilic plasticizer. Accurate quantification is

challenging due to its ubiquitous presence in laboratory environments (background

contamination) and significant matrix effects in extraction.[1]

This protocol utilizes Isotope Dilution Mass Spectrometry (IDMS), the gold standard for

quantification.[1] By spiking samples with a stable isotope-labeled analog (DEHA-13C6) prior to

extraction, the internal standard (IS) compensates for:

Extraction Losses: The IS and native analyte behave identically during partitioning.[1]

Matrix Effects: Co-eluting matrix components suppress/enhance ionization of both Native

and IS equally.[1]

Injection Variability: Ratiometric quantification eliminates errors from injection volume

fluctuations.[1]

Critical Technical Insight: The "Labeling Trap"
DEHA (

) fragments extensively in Electron Ionization (EI).[1] The most abundant ions for native DEHA
are typically m/z 129 (2-ethylhexyl oxy-fragment) and m/z 57 (butyl fragment).
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The Trap: Commercial DEHA-13C6 is often labeled on the adipate core (6 carbons).[1]

The Consequence: If you monitor the standard base peak (m/z 129), you are monitoring the

unlabeled side chain.[1] The IS will appear identical to the native analyte in this channel.[1]

The Solution: You must select a quantification ion that retains the adipate backbone, such as

m/z 241 (

), which shifts to m/z 247 in the IS.

Materials & Safety
Reagents

Native Standard: Bis(2-ethylhexyl)adipate (CAS: 103-23-1), >99% purity.

Internal Standard: Bis(2-ethylhexyl)adipate-13C6 (Adipate-13C6), >99% isotopic purity.

Solvents: Nonane (for stock stability), Acetone or Isooctane (for working solutions). Note:

Avoid plastic-stored solvents to prevent DEHA contamination.[1]

Safety & Handling
DEHA: Low acute toxicity, but a suspected endocrine disruptor.[1] Handle in a fume hood.

Glassware:MANDATORY. Use baked glassware (400°C for 4h) or solvent-rinsed glass.

Strictly avoid plastic pipette tips or tubes during final analysis steps.[1]

Experimental Protocol
Phase 1: Ion Verification (The Self-Validating Step)
Before running samples, you must empirically validate the isotopic shift.[1]

Prepare two vials:

Vial A: 1 µg/mL Native DEHA in Isooctane.[1]

Vial B: 1 µg/mL DEHA-13C6 in Isooctane.[1]
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Run GC-MS Scan (50-500 amu).

Overlay Spectra:

Identify the molecular ion (weak, ~370) and the mono-ester fragment (~241).[1]

Confirm: Native m/z 241

IS m/z 247.

Check: Does Native m/z 129 shift? (Likely not if core-labeled).

Decision: Select the most intense ion pair that shows a clear +6 Da shift.[1]

Phase 2: Standard Preparation
Stock Solutions:

Native Stock (S1): 1.0 mg/mL DEHA in Nonane.[1]

IS Stock (IS1): 100 µg/mL DEHA-13C6 in Nonane (Commercial ampoule).

Working Internal Standard (WIS):

Dilute IS1 to 500 ng/mL in Isooctane. This volume will be added to every calibration standard

and sample.

Calibration Standards (Ratio Method): Prepare a 6-point curve. Add 50 µL of WIS to each vial,

then add Native DEHA to achieve the target ratios.
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Cal Point
Native Conc.[1]
(ng/mL)

IS Conc. (ng/mL) Ratio (Native/IS)

Cal 1 10 500 0.02

Cal 2 50 500 0.10

Cal 3 100 500 0.20

Cal 4 250 500 0.50

Cal 5 500 500 1.00

Cal 6 1000 500 2.00

Phase 3: GC-MS Analysis Parameters
System: GC (Agilent 7890 or equiv) coupled to Single Quad MS (5977 or equiv).

Column: DB-5ms UI or HP-5ms (30m x 0.25mm x 0.25µm).[1]

Inlet: Splitless mode, 280°C.

Carrier Gas: Helium, 1.0 mL/min constant flow.

Oven Program:

Initial: 100°C (hold 1 min).

Ramp: 20°C/min to 300°C.[1]

Final: 300°C (hold 5 min).

MS Source: 230°C (EI mode, 70 eV).

Acquisition: SIM (Selected Ion Monitoring) Mode.

SIM Table (Optimized for Core-Labeled IS):
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Compound
Quant Ion
(m/z)

Qualifier 1
(m/z)

Qualifier 2
(m/z)

Dwell Time

DEHA (Native) 241.2 129.1 370.3 50 ms

DEHA-13C6 (IS) 247.2 129.1* 376.3 50 ms

*Note: m/z 129 is monitored in the IS channel only to confirm it does NOT shift, verifying the

label position.

Data Processing & Calculation
Do not use external standard calibration. Use the Response Factor (RF) method.

1. Calculate RF for each level:

2. Linearity Check: Plot

vs.

.

Requirement:

.[1]

Calculate Mean RF (

) and %RSD (Relative Standard Deviation). %RSD should be < 15%.[1]

3. Sample Quantification:

Quality Assurance (Self-Validation)
Blank Check (Crucial): Run a solvent blank before the curve.[1] DEHA is a common

contaminant in septa and O-rings.[1] If Native DEHA signal > 5% of LOQ, replace inlet liners

and septa.[1]

Isotopic Contribution (Cross-Talk):
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Native

IS: Inject high conc. Native (1000 ng/mL) without IS. Check signal at m/z 247. It should be
< 0.5% of the IS response.[1]

IS

Native: Inject pure IS. Check signal at m/z 241.[1] It should be negligible.

Visualization of Workflows
Figure 1: Isotope Dilution Workflow
This diagram illustrates the critical point where the Internal Standard is introduced to cancel out

error sources.
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Caption: Step-by-step IDMS workflow ensuring that extraction losses and matrix effects (which

affect Sample and IS equally) are nullified by the ratiometric calculation.

Figure 2: Logic for Ion Selection
This decision tree guides the user to avoid the "Labeling Trap" described in the introduction.
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Caption: Logic flow for selecting the correct quantification ion. Most commercial DEHA-13C6

standards require monitoring m/z 247 rather than the base peak.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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